Cas no 1289091-72-0 (N-butyl-2-chloropyridin-4-amine)

• Product name: N-butyl-2-chloropyridin-4-amine
• CAS No: 1289091-72-0
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5158667
• PubChem ID: 75525063

N-butyl-2-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-chloropyridin-4-amine
• 4-Pyridinamine, N-butyl-2-chloro-

• Inchi： 1S/C9H13ClN2/c1-2-3-5-11-8-4-6-12-9(10)7-8/h4,6-7H,2-3,5H2,1H3,(H,11,12)
• InChI Key： XNGVOWGCVROIOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 24.9
• XLogP3: 3

Additional information on N-butyl-2-chloropyridin-4-amine

Comprehensive Overview of N-butyl-2-chloropyridin-4-amine (CAS No. 1289091-72-0): Properties, Applications, and Industry Insights

N-butyl-2-chloropyridin-4-amine (CAS No. 1289091-72-0) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features a chlorine substitution at the 2-position and an n-butylamine group at the 4-position of the pyridine ring. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's CAS registry number (1289091-72-0) ensures precise identification in global chemical databases, addressing growing industry demands for traceability and regulatory compliance.

Recent trends highlight increasing interest in heterocyclic compounds like N-butyl-2-chloropyridin-4-amine due to their versatility in drug discovery. Researchers frequently search for "pyridine amine derivatives in medicinal chemistry" or "chloropyridine applications 2024," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's lipophilic n-butyl chain enhances membrane permeability—a critical factor in bioactivity optimization—while the electron-withdrawing chlorine influences its reactivity in cross-coupling reactions, a hot topic in sustainable catalysis research.

From a synthetic chemistry perspective, 1289091-72-0 serves as a key intermediate for constructing more complex nitrogen-containing heterocycles. Industry professionals often inquire about "scalable synthesis of chloropyridinamines" or "N-alkylation techniques for pyridine derivatives," underscoring its role in process optimization. The compound's stability under mild acidic conditions makes it preferable for multi-step organic synthesis, particularly in constructing crop protection agents where selective functionalization is paramount.

Environmental and safety profiles of N-butyl-2-chloropyridin-4-amine align with modern green chemistry principles. Analytical studies confirm its moderate biodegradability, addressing concerns about "persistent organic pollutants"—a frequently searched environmental topic. Advanced purification methods like column chromatography or crystallization ensure high purity (>98%), meeting stringent requirements for electronic-grade chemicals used in OLED manufacturing, another rapidly growing application sector.

The commercial availability of CAS 1289091-72-0 through specialty chemical suppliers has expanded significantly, driven by demand for custom synthesis building blocks. Procurement specialists commonly search for "bulk chloropyridine suppliers" or "high-purity amine derivatives," reflecting supply chain priorities. Quality certifications like ISO 9001 and REACH compliance documentation are now standard requirements, emphasizing the compound's integration into regulated industrial workflows.

Emerging research explores N-butyl-2-chloropyridin-4-amine's potential in coordination chemistry, particularly as a ligand for transition metal catalysts. This aligns with the broader scientific interest in "nitrogen ligand design" and "catalytic C-H activation"—topics dominating recent academic literature. The compound's balanced steric and electronic properties show promise in asymmetric hydrogenation reactions, a frontier area in chiral drug synthesis.

Analytical characterization techniques for 1289091-72-0, including HPLC-MS and NMR spectroscopy, are frequently discussed in technical forums. Quality control laboratories prioritize methods for detecting "trace impurities in amine derivatives" or "residual solvent analysis," reflecting the compound's use in sensitive applications. Recent advancements in hyphenated chromatography systems have improved detection limits to ppm levels, ensuring compliance with ICH guidelines for pharmaceutical ingredients.

In material science, the electron-deficient pyridine core of N-butyl-2-chloropyridin-4-amine facilitates its incorporation into conjugated polymers for organic electronics. This connects to trending searches like "organic semiconductor dopants" or "pyridine-based hole transport materials." Its ability to modify energy band structures makes it valuable in developing next-generation photovoltaic devices and electroluminescent materials.

Storage and handling protocols for CAS 1289091-72-0 emphasize protection from moisture and prolonged light exposure, common concerns in "chemical storage best practices" queries. Technical datasheets recommend argon-filled containers for long-term preservation, with stability studies confirming negligible decomposition under recommended conditions—critical information for inventory managers and formulation scientists alike.

The future outlook for N-butyl-2-chloropyridin-4-amine remains positive, with patent analysis revealing growing utilization in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications respond to the pharmaceutical industry's focus on "targeted protein degradation" therapies. Continuous process innovation and expanding application portfolios position this compound as a sustainable choice for multidisciplinary research and industrial development.